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Compound Name: Lanthanum oxide

Cat. No.: B073253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The introduction of lanthanum oxide (La₂O₃) as a doping agent in various metallic alloys has

garnered significant interest within materials science. This is due to its potential to refine

microstructures and enhance mechanical properties, offering promising alternatives for

demanding applications. This guide provides an objective comparison of the mechanical

performance of several lanthanum oxide-doped alloys against their conventional counterparts,

supported by experimental data.

Data Presentation: A Comparative Analysis
The following tables summarize the quantitative data on the mechanical properties of different

base alloys with and without the addition of lanthanum oxide.
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Alloy
System

Additive
Tensile
Strength
(MPa)

Yield
Strength
(MPa)

Elongatio
n (%)

Hardness
(HV)

Referenc
e

Titanium

Alloy (Ti-

6Al-4V)

None ~897-984 - ~10-19 ~350-400 [1]

La₂O₃ Improved Improved - Increased [2][3]

Aluminum

Alloy

(A390)

None 100 - 0.7 - [4]

1.0 wt% La 150 - 1.8 - [4]

Molybdenu

m Alloy
Pure Mo - - - - [5]

La₂O₃

doped

Increased

by 110-200
Increased Improved - [5]

Iron-

Chromium

Alloy

None - - - - [3]

2 wt%

La₂O₃
- - -

Increased

by ~20%
[3]

304

Stainless

Steel

(Coating)

Ni-Si

Coating
- - - - [6]

Ni-Si-

11%La₂O₃

Coating

- - - 279 [6]

Key Findings from Experimental Data
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The addition of lanthanum oxide to various alloys has been shown to significantly influence

their mechanical properties:

Titanium Alloys: The addition of La₂O₃ to Ti-6Al-4V leads to a refinement of the grain

structure.[2] This grain refinement is a primary contributor to the observed increase in

microhardness.[3] While specific tensile strength values were not provided in the searched

articles for a direct comparison, the improvement in hardness suggests an enhancement in

overall strength.[3]

Aluminum Alloys: In hypereutectic Al-Si alloys (A390), the addition of 1.0 wt% lanthanum

resulted in a remarkable 50% increase in tensile strength and a more than doubling of

ductility.[4] This indicates that lanthanum can act as an effective modifier of the eutectic

structure, leading to improved mechanical performance.[4]

Molybdenum Alloys: Doping molybdenum with lanthanum oxide enhances its tensile

strength by approximately 110-200 MPa compared to its pure form.[5] This strengthening is

attributed to the dispersion of La₂O₃ particles, which act as obstacles to dislocation

movement.[5]

Iron-Chromium Alloys: The introduction of 2 wt% La₂O₃ into an iron-chromium alloy resulted

in a significant 20% increase in microhardness.[3] This is primarily due to the grain

refinement effect of the lanthanum oxide particles.[3]

Coatings on Stainless Steel: A Ni-Si coating on 304 stainless steel containing 11 wt% La₂O₃

exhibited a surface hardness of 279 HV, indicating a substantial improvement in the surface

mechanical properties.[6]

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the evaluation of the

mechanical properties of these alloys.

Tensile Testing (Based on ASTM E8)
Specimen Preparation: Test specimens are machined from the alloy material into a

standardized "dog-bone" shape with specific dimensions for the gauge length and grip
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sections as per ASTM E8. The surface of the specimen is polished to remove any machine

marks that could act as stress concentrators.

Test Setup: The specimen is securely mounted in the grips of a universal testing machine. An

extensometer is attached to the gauge section to accurately measure elongation.

Procedure: A uniaxial tensile load is applied to the specimen at a constant strain rate until it

fractures. The load and the corresponding elongation are continuously recorded by a data

acquisition system.

Data Analysis: The recorded load-elongation data is converted into a stress-strain curve.

From this curve, key properties such as ultimate tensile strength, yield strength (typically at

0.2% offset), and percent elongation are determined.

Vickers Hardness Testing (Based on ISO 6507)
Specimen Preparation: The surface of the alloy specimen is ground and polished to a

smooth, flat, and mirror-like finish. The specimen must be securely mounted on the tester's

anvil.

Test Setup: A Vickers hardness tester equipped with a diamond pyramid indenter (136° angle

between opposite faces) is used. The appropriate test load is selected based on the material

and expected hardness.

Procedure: The indenter is pressed into the surface of the specimen with the selected load

for a standard dwell time (typically 10-15 seconds).

Data Analysis: After the load is removed, the two diagonals of the resulting indentation are

measured using a calibrated microscope. The Vickers hardness number (HV) is then

calculated based on the applied load and the average diagonal length.

Creep Testing (Based on ASTM E139)
Specimen Preparation: A standard threaded or shouldered tensile specimen is machined

from the alloy according to ASTM E139 specifications.

Test Setup: The specimen is mounted in a creep testing frame equipped with a high-

temperature furnace and an extensometer capable of measuring small amounts of strain
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over long periods.

Procedure: The specimen is heated to and held at the desired test temperature. A constant

tensile load is then applied. The elongation of the specimen is monitored and recorded as a

function of time. The test continues until the specimen ruptures or a predetermined time has

elapsed.

Data Analysis: The collected data is plotted as a creep curve (strain versus time). From this

curve, the steady-state creep rate and the time to rupture (creep rupture life) are determined.

Visualizing the Workflow and Comparisons
The following diagrams, generated using Graphviz, illustrate the experimental workflow for

evaluating mechanical properties and the logical relationship in comparing lanthanum oxide-

doped alloys with their alternatives.
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Caption: Experimental workflow for evaluating mechanical properties.
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Caption: Logical relationship for material property comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to the Mechanical Properties of
Lanthanum Oxide-Doped Alloys]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073253#evaluating-the-mechanical-properties-of-
lanthanum-oxide-doped-alloys]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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